Cas no 2803864-91-5 (benzyl N-{2-2-(2-aminoethoxy)ethoxyethoxy}-N-(tert-butoxy)carbonylcarbamate)

• Product Name: benzyl N-{2-2-(2-aminoethoxy)ethoxyethoxy}-N-(tert-butoxy)carbonylcarbamate
• CAS No: 2803864-91-5
• MF: C₁₉H₃₀N₂O₇
• MW: 398.450706005096
• CID: 5605231
• PubChem ID: 165751182
• Update Time: 2025-06-14

benzyl N-{2-2-(2-aminoethoxy)ethoxyethoxy}-N-(tert-butoxy)carbonylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{2-2-(2-aminoethoxy)ethoxyethoxy}-N-(tert-butoxy)carbonylcarbamate

• Inchi： 1S/C19H30N2O7/c1-19(2,3)28-18(23)21(27-14-13-25-12-11-24-10-9-20)17(22)26-15-16-7-5-4-6-8-16/h4-8H,9-15,20H2,1-3H3
• InChI Key： JPWMQYMAHSMHRG-UHFFFAOYSA-N
• SMILES： NCCOCCOCCON(C(OC(C)(C)C)=O)C(=O)OCC1C=CC=CC=1

Additional information on benzyl N-{2-2-(2-aminoethoxy)ethoxyethoxy}-N-(tert-butoxy)carbonylcarbamate

Comprehensive Overview of Benzyl N-{2-[2-(2-Aminoethoxy)ethoxy]ethoxy}-N-(tert-butoxy)carbonylcarbamate (CAS No. 2803864-91-5)

The compound benzyl N-{2-[2-(2-aminoethoxy)ethoxy]ethoxy}-N-(tert-butoxy)carbonylcarbamate (CAS No. 2803864-91-5) is a sophisticated organic intermediate widely utilized in peptide synthesis, drug discovery, and bioconjugation chemistry. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a polyethylene glycol (PEG)-like spacer, makes it invaluable for researchers developing targeted therapeutics and biomaterials. With the growing demand for precision medicine and ADC (Antibody-Drug Conjugate) technologies, this compound has garnered significant attention in pharmaceutical R&D circles.

One of the most searched questions in AI-driven chemical databases revolves around "how to improve solubility in drug formulations." The PEGylated backbone of this compound addresses this challenge by enhancing hydrophilicity while maintaining compatibility with Boc-protection strategies. Recent studies highlight its role in linker design for prodrug activation, a hot topic in cancer immunotherapy research. Its amino-terminated ethylene oxide chain allows efficient click chemistry modifications, aligning with trends toward modular synthesis in biopharmaceuticals.

From a synthetic chemistry perspective, the benzyl carbamate moiety provides orthogonal deprotection selectivity under mild hydrogenolysis conditions. This characteristic is frequently discussed in organic chemistry forums regarding "multi-step protecting group strategies." The compound's CAS No. 2803864-91-5 serves as a critical identifier in patent literature, particularly in biodegradable polymer applications and controlled-release systems—key areas in sustainable drug delivery innovations.

The tert-butoxycarbonyl (Boc) group remains a gold standard in peptide synthesis, as evidenced by its prevalence in solid-phase peptide synthesis (SPPS) protocols. Researchers investigating "alternatives to Fmoc chemistry" often encounter this compound due to its stability in basic conditions and clean deprotection with trifluoroacetic acid (TFA). Its three-ethylene glycol spacer also bridges the gap between small-molecule drugs and biological targets, making it relevant to GPCR modulator development—a trending subject in neuropharmacology.

In material science applications, this compound's amphiphilic properties enable the creation of self-assembling nanostructures, a topic dominating nanomedicine conferences. The aminoethoxy terminus facilitates surface functionalization of quantum dots and gold nanoparticles, addressing frequent search queries about "biocompatible coating agents." Furthermore, its carbamate linkage ensures stability against enzymatic degradation—a crucial factor for oral bioavailability enhancement strategies.

Analytical characterization of CAS 2803864-91-5 typically involves HPLC-MS and NMR spectroscopy, with particular attention to the proton environments adjacent to the ethylene oxide units. The compound's chromatographic behavior is frequently benchmarked against other PEG-based intermediates in quality control workflows. Recent QSAR (Quantitative Structure-Activity Relationship) studies have modeled its logP values to predict performance in blood-brain barrier penetration—an area of intense interest for CNS drug development.

With the rise of continuous flow chemistry, this compound's thermal stability and solubility profile make it suitable for microreactor-based synthesis. This aligns with industry shifts toward green chemistry and process intensification—topics ranking high in chemical engineering searches. Its scalable production has been documented in several GMP-compliant processes, particularly for conjugate vaccine adjuvants.

The future applications of benzyl N-{2-[2-(2-aminoethoxy)ethoxy]ethoxy}-N-(tert-butoxy)carbonylcarbamate may expand into mRNA delivery systems given its potential for lipid nanoparticle (LNP) functionalization—a frontier technology in post-pandemic vaccine development. Its structural versatility continues to inspire innovations in theranostic agents, cementing its position as a multifunctional building block in modern medicinal chemistry.